Cas no 124993-40-4 (Phenol,4-(2-quinolinylmethoxy)-)

• Product Name: Phenol,4-(2-quinolinylmethoxy)-
• CAS No: 124993-40-4
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• CID: 103645
• PubChem ID: 10988737
• Update Time: 2025-04-18

Phenol,4-(2-quinolinylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-(2-quinolinylmethoxy)-
• 4-(2-Quinolinylmethoxy)phenol
• 4-(quinolin-2-ylmethoxy)phenol
• 2-(4-hydroxyphenoxy)methylquinoline
• 2-[(4-hydroxyphenoxy)methyl]quinoline
• 4-((quinolin-2-yl)methyloxy)phenol
• 4-(2-quinolinylmethyloxy)phenol
• 4-(quinolin-2-yl)methoxyphenol
• 4-(quinolin-2-yl-methoxy)phenol
• ACMC-20mra1
• AG-D-52934
• CTK4B4143
• KB-237730
• p-(2-Quinolinylmethoxy)phenol
• SureCN6583310
• Phenol, 4-(2-quinolinylmethoxy)-
• 4-(QUINOLIN-2-YL)METHOXYPHENOL(WXG01246)
• SCHEMBL6583310
• 124993-40-4
• NDLCXMUVSVJHCV-UHFFFAOYSA-N
• 4-[(Quinolin-2-yl)methoxy]phenol
• DTXSID00450985

• Inchi： 1S/C16H13NO2/c18-14-7-9-15(10-8-14)19-11-13-6-5-12-3-1-2-4-16(12)17-13/h1-10,18H,11H2
• InChI Key： NDLCXMUVSVJHCV-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)O)CC1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 251.09500
• Monoisotopic Mass: 251.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.35000
• LogP: 3.51940